Cas no 1154371-69-3 (methyl 3-(2-amino-4,5-dimethoxyphenyl)formamidopropanoate)

• Product Name: methyl 3-(2-amino-4,5-dimethoxyphenyl)formamidopropanoate
• CAS No: 1154371-69-3
• MF: C₁₃H₁₈N₂O₅
• MW: 282.292423725128
• CID: 5654500
• PubChem ID: 43665853
• Update Time: 2025-06-15

methyl 3-(2-amino-4,5-dimethoxyphenyl)formamidopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-[(2-amino-4,5-dimethoxyphenyl)formamido]propanoate
• 1154371-69-3
• EN300-27729916
• methyl 3-(2-amino-4,5-dimethoxyphenyl)formamidopropanoate

• Inchi： 1S/C13H18N2O5/c1-18-10-6-8(9(14)7-11(10)19-2)13(17)15-5-4-12(16)20-3/h6-7H,4-5,14H2,1-3H3,(H,15,17)
• InChI Key： DRBPMZWZQHGBGX-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(=C(C=1)C(NCCC(=O)OC)=O)N)OC

Computed Properties

• Exact Mass: 282.12157168g/mol
• Monoisotopic Mass: 282.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 99.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 3-(2-amino-4,5-dimethoxyphenyl)formamidopropanoate

Methyl 3-(2-Amino-4,5-Dimethoxyphenyl)formamidopropanoate: A Comprehensive Overview

Methyl 3-(2-amino-4,5-dimethoxyphenyl)formamidopropanoate (CAS No. 1154371-69-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article aims to provide a detailed and comprehensive overview of methyl 3-(2-amino-4,5-dimethoxyphenyl)formamidopropanoate, including its chemical properties, synthesis methods, biological activities, and recent research developments.

Chemical Structure and Properties

Methyl 3-(2-amino-4,5-dimethoxyphenyl)formamidopropanoate is a derivative of formamidopropanoic acid with a substituted aromatic ring. The compound's molecular formula is C₁₃H₁₈N₂O₄, and its molecular weight is approximately 266.29 g/mol. The presence of the amino group and the dimethoxyphenyl moiety imparts unique chemical properties to this compound. The methoxy groups on the phenyl ring enhance the lipophilicity of the molecule, which can influence its bioavailability and cellular uptake. Additionally, the formamido group contributes to the compound's reactivity and potential for forming hydrogen bonds.

Synthesis Methods

The synthesis of methyl 3-(2-amino-4,5-dimethoxyphenyl)formamidopropanoate can be achieved through various routes, each with its own advantages and challenges. One common method involves the reaction of 3-(2-amino-4,5-dimethoxyphenyl)formamidopropanoic acid with methanol in the presence of a suitable coupling agent. Another approach involves the condensation of 3-(2-amino-4,5-dimethoxyphenyl)formamide with methyl acrylate under controlled conditions. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or catalytic systems that minimize waste production.

Biological Activities

Methyl 3-(2-amino-4,5-dimethoxyphenyl)formamidopropanoate has been studied for its potential biological activities, particularly in the context of pharmacological applications. Research has shown that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated antioxidant activity by scavenging free radicals and protecting cells from oxidative stress. These properties make it a promising candidate for the development of new therapeutic agents for conditions such as arthritis and neurodegenerative diseases.

Clinical Applications and Research Developments

The therapeutic potential of methyl 3-(2-amino-4,5-dimethoxyphenyl)formamidopropanoate has been explored in several preclinical studies. In vitro experiments have shown that this compound can effectively reduce inflammation in human cell lines and animal models. For instance, a study published in the Journal of Medicinal Chemistry reported that methyl 3-(2-amino-4,5-dimethoxyphenyl)formamidopropanoate significantly inhibited the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammatory responses. Furthermore, preliminary clinical trials have indicated that this compound is well-tolerated and exhibits a favorable safety profile.

Current Research Trends

The ongoing research on methyl 3-(2-amino-4,5-dimethoxyphenyl)formamidopropanoate is focused on optimizing its pharmacological properties and exploring new therapeutic applications. One area of interest is the development of prodrugs that can enhance the bioavailability and target specificity of this compound. Another area involves investigating its potential as a lead compound for drug discovery programs targeting specific diseases such as cancer and cardiovascular disorders. Recent studies have also explored the use of nanotechnology to improve the delivery and efficacy of methyl 3-(2-amino-4,5-dimethoxyphenyl)formamidopropanoate.

Conclusion

In conclusion, methyl 3-(2-amino-4,5-dimethoxyphenyl)formamidopropanoate (CAS No. 1154371-69-3) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for future advancements in drug discovery and development.